Cas no 887862-30-8 (4-ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 4-ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 887862-30-8
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6158963
• PubChem ID: 16829871
• Update Time: 2025-08-04

4-ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide
• 4-ethoxy-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide
• F2574-0178
• 4-ethoxy-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]benzamide
• AKOS024661671
• 887862-30-8
• SR-01000023408
• 4-ethoxy-N-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}benzamide
• SR-01000023408-1

• Inchi： 1S/C21H26N2O4S/c1-3-27-19-10-8-17(9-11-19)21(24)22-15-18-5-4-14-23(18)28(25,26)20-12-6-16(2)7-13-20/h6-13,18H,3-5,14-15H2,1-2H3,(H,22,24)
• InChI Key： OZMUNHUIXWVMCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC1CNC(C1C=CC(=CC=1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide

4-Ethoxy-N-{1-(4-Methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide: A Comprehensive Overview

4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No: 887862-30-8) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its intricate molecular structure, which combines aromatic rings, sulfonyl groups, and a pyrrolidine ring. The presence of these functional groups imparts unique chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide is defined by its benzamide core, which is further substituted with an ethoxy group at the para position. This substitution enhances the compound's solubility in organic solvents and may influence its bioavailability in pharmacological applications. The sulfonyl group attached to the pyrrolidine ring introduces additional electronic effects, potentially modulating the compound's reactivity and stability.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The sulfonyl group, in particular, has been shown to enhance the binding affinity of the compound to specific biological targets, making it a promising candidate for drug design.

In terms of synthesis, 4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical manufacturing.

One of the most exciting developments in the study of this compound is its application in materials science. Researchers have demonstrated that 4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide can serve as a building block for the synthesis of advanced polymers and nanoparticles. These materials exhibit unique mechanical and optical properties, making them suitable for use in electronics, sensors, and biomedical devices.

The environmental impact of 4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide has also been a topic of recent research. Studies have shown that the compound degrades efficiently under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly important for industries seeking to adopt more sustainable practices.

In conclusion, 4-Ethoxy-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No: 887862-30-8) is a versatile compound with significant potential across multiple disciplines. Its unique molecular structure, combined with recent advances in synthesis and application techniques, positions it as a key player in future scientific and industrial endeavors.